Cas no 136416-33-6 (Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester)
136416-33-6 structure
Product Name:Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester
CAS No:136416-33-6
MF:C13H18O3
MW:222.280224323273
CID:1239512
Update Time:2024-08-03
Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester
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- Inchi： 1S/C13H18O3/c1-10(2)16-13(15)12-7-3-5-11(9-12)6-4-8-14/h3,5,7,9-10,14H,4,6,8H2,1-2H3
- InChI Key： WYXIYPQDZDTRMG-UHFFFAOYSA-N
- SMILES： C(OC(C)C)(=O)C1=CC=CC(CCCO)=C1
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Boiling Point: 349.2±25.0 °C(Predicted)
- pka: 15.03±0.10(Predicted)
Benzoic acid, 3-(3-hydroxypropyl)-, 1-methylethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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